Cas no 2228146-12-9 (1-(2-chloro-4-methylphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-chloro-4-methylphenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228146-12-9
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• CID: 6300482
• PubChem ID: 165635843
• Update Time: 2025-07-19

1-(2-chloro-4-methylphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methylphenyl)cyclopropane-1-carbaldehyde
• EN300-1993035
• 2228146-12-9

• Inchi： 1S/C11H11ClO/c1-8-2-3-9(10(12)6-8)11(7-13)4-5-11/h2-3,6-7H,4-5H2,1H3
• InChI Key： QYZTYPRKKXNXPN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1(C=O)CC1

Computed Properties

• Exact Mass: 194.0498427g/mol
• Monoisotopic Mass: 194.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-chloro-4-methylphenyl)cyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(2-chloro-4-methylphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228146-12-9)

The compound 1-(2-chloro-4-methylphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228146-12-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This cyclopropane-based aldehyde features a chloro and methyl substitution on the phenyl ring, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for high-performance chemical building blocks.

One of the key reasons for the rising interest in 1-(2-chloro-4-methylphenyl)cyclopropane-1-carbaldehyde is its role in the development of novel drug candidates. The cyclopropane ring is known for its ability to enhance metabolic stability and bioavailability, which are critical factors in modern drug design. Additionally, the presence of the aldehyde functional group allows for further derivatization, enabling the creation of diverse molecular architectures. This aligns with the current trend in precision medicine and targeted therapies, where customized chemical entities are in high demand.

In the agrochemical sector, 1-(2-chloro-4-methylphenyl)cyclopropane-1-carbaldehyde has shown promise as a precursor for crop protection agents. The chloro and methyl substitutions on the phenyl ring contribute to its potential bioactivity, making it a candidate for the synthesis of herbicides and insecticides. With the global push toward sustainable agriculture and reduced environmental impact, this compound is being studied for its efficacy and eco-friendliness, addressing the need for greener alternatives in pest management.

From a material science perspective, the unique structure of 1-(2-chloro-4-methylphenyl)cyclopropane-1-carbaldehyde offers opportunities for the development of advanced polymers and functional materials. The aldehyde group can participate in condensation reactions, leading to the formation of Schiff bases or other polymeric networks. These materials are being investigated for applications in electronics, coatings, and adhesives, where performance and durability are paramount. The compound’s ability to contribute to high-strength materials is particularly relevant in industries such as aerospace and automotive, where lightweight yet robust components are essential.

The synthesis and characterization of 1-(2-chloro-4-methylphenyl)cyclopropane-1-carbaldehyde have been subjects of recent research, with a focus on optimizing yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure the compound meets the stringent standards required for industrial and academic use. This emphasis on quality control reflects the broader shift toward data-driven chemistry and process automation, which are transforming the chemical manufacturing landscape.

In conclusion, 1-(2-chloro-4-methylphenyl)cyclopropane-1-carbaldehyde (CAS No. 2228146-12-9) is a compound of significant scientific and industrial interest. Its multifaceted applications in pharmaceuticals, agrochemicals, and material science underscore its value as a chemical intermediate. As research continues to uncover new possibilities for this molecule, it is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.